Cas no 1379350-71-6 (6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride)

• Product Name: 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride
• CAS No: 1379350-71-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD09026869
• CID: 1091125
• PubChem ID: 71432279
• Update Time: 2025-07-02

6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
• 6-bromo-2,3,4,5-tetrahydro-1H-1-Benzazepine hydrochloride
• 6-bromo-2,3,4,5-tetrahydro-1h-benzo[b]azepine HCl
• 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine;hydrochloride
• 1379350-71-6
• 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepinehydrochloride
• 1H-1-Benzazepine, 6-bromo-2,3,4,5-tetrahydro-, hydrochloride (1:1)
• EN300-8168766
• DA-19377
• 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride

• MDL： MFCD09026869
• Inchi： 1S/C10H12BrN.ClH/c11-9-5-3-6-10-8(9)4-1-2-7-12-10;/h3,5-6,12H,1-2,4,7H2;1H
• InChI Key： HAISUANYYYGUMK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCCN2.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride

Comprehensive Overview of 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride (CAS No. 1379350-71-6)

6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride (CAS No. 1379350-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzazepine class, a structural motif frequently explored for its potential therapeutic applications. The presence of a bromo substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel central nervous system (CNS) agents, given the structural similarity to other bioactive benzazepine derivatives.

In recent years, the demand for 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride has surged due to its potential applications in drug discovery and medicinal chemistry. The compound's unique structure allows for versatile modifications, enabling scientists to explore its efficacy in targeting specific biological pathways. For instance, its benzazepine core is often associated with modulating neurotransmitter receptors, which aligns with current trends in neurodegenerative disease research. This has led to increased searches for "benzazepine-based therapeutics" and "CNS drug development" in academic and industrial circles.

The synthesis of 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride involves precise chemical steps to ensure high purity and yield. Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies. Laboratories focusing on high-throughput screening often prioritize such compounds due to their compatibility with automated systems. Additionally, the compound's brominated nature facilitates further functionalization, making it a cornerstone in structure-activity relationship (SAR) studies.

From an industrial perspective, 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride is frequently referenced in patents related to GPCR-targeted drugs and allosteric modulators. This aligns with the growing interest in precision medicine and personalized therapies, where tailored compounds play a pivotal role. Searches for "GPCR ligand design" and "allosteric drug discovery" often highlight the relevance of such intermediates in modern pharmacology.

Quality control and analytical characterization of 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. The compound's stability under various conditions is also a topic of interest, particularly for researchers investigating long-term drug formulation strategies.

In summary, 6-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride (CAS No. 1379350-71-6) represents a critical building block in contemporary chemical and pharmaceutical research. Its multifaceted applications—from neuropharmacology to material science—underscore its importance in advancing scientific innovation. As the field evolves, this compound is likely to remain a focal point for studies exploring next-generation therapeutics and innovative synthetic methodologies.